Cas no 63272-69-5 (1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one)

• Product Name: 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one
• CAS No: 63272-69-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 4084172
• Update Time: 2025-06-07

1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-methoxy-6-benzofuranyl)-
• 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one

• Inchi： 1S/C11H10O3/c1-7(12)9-6-10-8(3-4-14-10)5-11(9)13-2/h3-6H,1-2H3
• InChI Key： AEFFAIRUARBMOB-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C2OC=CC2=CC=1OC)C

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Melting Point: 25 °C(Solv: pentane (109-66-0))
• Boiling Point: 296.9±20.0 °C(Predicted)

Additional information on 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one

1-(5-Methoxy-1-Benzofuran-6-yl)ethan-1-one: An Overview of Its Properties and Applications

1-(5-Methoxy-1-benzofuran-6-yl)ethan-1-one (CAS No. 63272-69-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-methoxybenzofuran-6-acetone, is characterized by its unique structural features, which include a benzofuran moiety and a methoxy substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one consists of a benzofuran ring system fused with a ketone group, and a methoxy group attached to the benzene ring. The benzofuran scaffold is a common motif in natural products and synthetic compounds, known for its ability to modulate various biological targets. The presence of the methoxy group enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the biological activities of 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one, revealing its potential as a lead compound for drug development. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one has also been investigated for its antioxidant properties. Oxidative stress is implicated in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one significantly reduced oxidative stress-induced cell death in neuronal cells.

The pharmacological profile of 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one extends beyond anti-inflammatory and antioxidant activities. Research has also focused on its potential as an anticancer agent. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism underlying its anticancer effects involves the modulation of signaling pathways involved in cell proliferation and survival. For example, it has been reported that 1-(5-methoxy-1-benzofuran-6-yl)ethan-1-one can inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in cancer cells.

The synthetic accessibility of 1-(5-methoxy-1-benzofuran-6-y l)ethan - 1 - one is another factor contributing to its appeal as a lead compound for drug development. Various synthetic routes have been reported for the preparation of this compound, including multistep synthesis involving aromatic substitution reactions and ketone formation. The availability of efficient synthetic methods facilitates the preparation of analogs with modified functional groups, which can be used to optimize the pharmacological properties of the parent compound.

In conclusion, 1-(5-methoxy - 1 - benzofuran - 6 - yl ) ethan - 1 - one (CAS No. 63272 - 69 - 5) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.